Cas no 89154-04-1 (2-Pyridinamine, N-methyl-3-nitro-N-phenyl-)

• Product name: 2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
• CAS No: 89154-04-1
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 610295
• PubChem ID: 13560172

2-Pyridinamine, N-methyl-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
• N-methyl-3-nitro-N-phenylpyridin-2-amine
• SCHEMBL11013826
• DTXSID30543854
• 89154-04-1

• Inchi： InChI=1S/C12H11N3O2/c1-14(10-6-3-2-4-7-10)12-11(15(16)17)8-5-9-13-12/h2-9H,1H3
• InChI Key： DHFOXCFGBDHCRC-UHFFFAOYSA-N
• SMILES： CN(C1=CC=CC=C1)C2=C(C=CC=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62Ų